methyl}diazenyl]phenyl}arsonic acid CAS No. 111085-09-7](/img/structure/B14315028.png)
{2-[(E)-{[2-(4-Methylphenyl)hydrazinylidene](phenyl)methyl}diazenyl]phenyl}arsonic acid
Description
{2-(E)-{[2-(4-Methylphenyl)hydrazinylidenemethyl}diazenyl]phenyl}arsonic acid is an organic compound that features an arsonic acid group attached to a complex aromatic structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of {2-(E)-{[2-(4-Methylphenyl)hydrazinylidenemethyl}diazenyl]phenyl}arsonic acid typically involves the following steps:
Formation of the Hydrazone Intermediate: The reaction begins with the condensation of 4-methylphenylhydrazine with benzaldehyde to form the hydrazone intermediate.
Diazotization: The hydrazone intermediate is then subjected to diazotization using sodium nitrite and hydrochloric acid to form the diazon
Properties
CAS No. |
111085-09-7 |
|---|---|
Molecular Formula |
C20H19AsN4O3 |
Molecular Weight |
438.3 g/mol |
IUPAC Name |
[2-[[N-(4-methylanilino)-C-phenylcarbonimidoyl]diazenyl]phenyl]arsonic acid |
InChI |
InChI=1S/C20H19AsN4O3/c1-15-11-13-17(14-12-15)22-24-20(16-7-3-2-4-8-16)25-23-19-10-6-5-9-18(19)21(26,27)28/h2-14,22H,1H3,(H2,26,27,28) |
InChI Key |
TWAWGDHNMCYQGS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)NN=C(C2=CC=CC=C2)N=NC3=CC=CC=C3[As](=O)(O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 4-{2-[3-(methoxycarbonyl)-4-oxocyclohexa-2,5-dien-1-ylidene]hydrazinyl}benzoate](/img/structure/B14314952.png)
![N-[1-(2-Hydroxyhydrazinylidene)butan-2-yl]acetamide](/img/structure/B14314975.png)
